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A primary application of gold(III) bromide's Lewis acidity is as a catalyst in organic synthesis. The diagram

below illustrates the general workflow for using AuBr₃ as a catalyst.
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General workflow for AuBr₃-catalyzed reactions

Diels-Alder Reaction

Gold(III) bromide catalyzes the Diels-Alder reaction between an enynal unit and a carbonyl compound [1].

The Lewis acid activates the dienophile, making it more reactive toward the diene.

Experimental Protocol Outline:

Setup: Conduct the reaction under an inert atmosphere (e.g., argon or nitrogen) in anhydrous solvent

[2].
Catalyst Loading: Use gold(III) bromide as a catalyst (typically 1-10 mol%) [2].
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Reaction: Add reactants to the catalyst solution. Monitor reaction completion by TLC or GC-MS.

Work-up: Quench the reaction and purify the product using standard techniques (e.g., extraction,
chromatography).

Nucleophilic Substitution of Propargylic Alcohols

AuBr₃ acts as a Lewis acid to activate propargylic alcohols by coordinating to the hydroxyl group,

facilitating nucleophilic substitution [1].

Experimental Protocol Outline:

Setup: Perform the reaction under inert conditions using dried glassware [2].
Reaction Mixture: Combine the propargylic alcohol and nucleophile in an anhydrous solvent.

Catalyst Addition: Add AuBr₃ catalyst.
Monitoring and Purification: Monitor the reaction and purify the final product after work-up.

Chemical Properties and Reactions

The Lewis acid property of gold(III) bromide directly dictates its chemical behavior. Key reactions are

summarized in the table below.

Reaction Type Description
Chemical Equation
(Simplified)

Complex
Formation

Reaction with Lewis bases like hydrobromic acid to form
tetrabromoaurate complex [3] [1].

HBr + AuBr₃ →
H⁺[AuBr₄]⁻

| Adduct Formation | Formation of stable coordination complexes with donors like water or

tetrahydrothiophene [1]. | AuBr₃ + H₂O → AuBr₃·H₂O AuBr₃ + 2 (Tetrahydrothiophene) → AuBr₃(L)₂ | |

Decomposition | Decomposes when reacted with glycerol or at elevated temperatures [3] [4]. | Not specified

in search results |

Handling and Safety
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Gold(III) bromide is toxic and an irritant to eyes, skin, and respiratory tract [3] [2]. Proper safety measures

are essential:

Personal Protective Equipment (PPE): Wear gloves, eyeshields, faceshields, and use type P3
respirator cartridges [2].

Handling: Operate in a well-ventilated area, preferably a fume hood. Avoid contact with skin and
eyes. Avoid ingestion and inhalation [3].

Storage: Store at room temperature, in a tightly closed container, in a dry and well-ventilated place
[2] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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